5-fluoro-2-hydroxypyridine-4-carboxylic acid
Overview
Description
5-Fluoro-2-hydroxypyridine-4-carboxylic acid (5-FHP) is an organic acid belonging to the pyridine family of compounds. It is a colorless, crystalline solid with a molecular weight of 163.11 g/mol. 5-FHP has been studied extensively in the past two decades due to its potential applications in both scientific research and industrial processes.
Scientific Research Applications
5-fluoro-2-hydroxypyridine-4-carboxylic acid has been extensively studied and used in various scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in the synthesis of various organic compounds, and as a starting material in the synthesis of drugs and other compounds. Additionally, 5-fluoro-2-hydroxypyridine-4-carboxylic acid has been used in the study of enzyme kinetics, as well as in the study of the interactions between proteins and small molecules.
Mechanism of Action
The mechanism of action of 5-fluoro-2-hydroxypyridine-4-carboxylic acid is not fully understood. It is believed to act as an inhibitor of various enzymes, including carbonic anhydrase, tyrosinase, and xanthine oxidase. Additionally, it has been shown to interact with certain proteins, such as the transcription factor NF-κB, to modulate their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-fluoro-2-hydroxypyridine-4-carboxylic acid are still being studied. However, it has been shown to have a variety of effects on the body, including anti-inflammatory, anti-oxidant, and anti-cancer effects. Additionally, 5-fluoro-2-hydroxypyridine-4-carboxylic acid has been shown to have neuroprotective effects, and has been studied for its potential to treat various neurological disorders.
Advantages and Limitations for Lab Experiments
5-fluoro-2-hydroxypyridine-4-carboxylic acid has several advantages for use in laboratory experiments. It is relatively inexpensive, and can be easily synthesized from commercially available starting materials. Additionally, it is relatively stable, and can be stored for long periods of time without significant degradation. However, 5-fluoro-2-hydroxypyridine-4-carboxylic acid is also highly toxic, and should be handled with extreme caution in the laboratory.
Future Directions
Given its potential applications in both scientific research and industrial processes, there are a variety of future directions for the study of 5-fluoro-2-hydroxypyridine-4-carboxylic acid. These include further studies on its mechanism of action, its biochemical and physiological effects, and its potential to treat various diseases and disorders. Additionally, further research is needed to explore the potential of 5-fluoro-2-hydroxypyridine-4-carboxylic acid as a catalyst in the synthesis of various organic compounds. Finally, further studies are needed to explore the potential of 5-fluoro-2-hydroxypyridine-4-carboxylic acid to be used in industrial processes, such as the production of drugs and other compounds.
Synthesis Methods
5-fluoro-2-hydroxypyridine-4-carboxylic acid can be synthesized from 2-chloropyridine and hydrofluoric acid in an acid-catalyzed reaction. The reaction proceeds in two steps: first, the 2-chloropyridine undergoes an SN2 reaction with the hydrofluoric acid, forming a 2-fluoropyridine intermediate. This intermediate then undergoes a dehydration reaction with the hydrofluoric acid, forming 5-fluoro-2-hydroxypyridine-4-carboxylic acid. The reaction is typically carried out in aqueous solution, with a pH of 3-4 and a temperature of 25-30°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-fluoro-2-hydroxypyridine-4-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,4-dihydroxypyridine", "fluorine gas", "sodium hydroxide", "sodium nitrite", "sulfuric acid", "sodium bicarbonate", "sodium chloride", "water", "ethanol" ], "Reaction": [ "Step 1: 2,4-dihydroxypyridine is reacted with sodium nitrite and sulfuric acid to form 2,4-dihydroxy-5-nitropyridine.", "Step 2: 2,4-dihydroxy-5-nitropyridine is then reduced with sodium hydroxide and ethanol to form 5-amino-2,4-dihydroxypyridine.", "Step 3: Fluorine gas is reacted with 5-amino-2,4-dihydroxypyridine in the presence of sulfuric acid to form 5-fluoro-2,4-dihydroxypyridine.", "Step 4: 5-fluoro-2,4-dihydroxypyridine is then oxidized with sodium chlorite and sulfuric acid to form 5-fluoro-2-hydroxypyridine-4-carboxylic acid.", "Step 5: The final product is isolated and purified using standard techniques such as recrystallization and column chromatography." ] } | |
CAS RN |
1214385-23-5 |
Product Name |
5-fluoro-2-hydroxypyridine-4-carboxylic acid |
Molecular Formula |
C6H4FNO3 |
Molecular Weight |
157.1 |
Purity |
95 |
Origin of Product |
United States |
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